Cas no 2137764-05-5 (3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide)

• Product Name: 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide
• CAS No: 2137764-05-5
• MF: C₆H₁₁NO₂S₂
• MW: 193.287039041519
• CID: 5267990
• Update Time: 2025-05-24

3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H11NO2S2/c7-6(10)3-5-1-2-11(8,9)4-5/h5H,1-4H2,(H2,7,10)
• InChI Key： XGBJSEFOVAVLEI-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1CC(N)=S

Additional information on 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide

Introduction to 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide (CAS No. 2137764-05-5)

3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2137764-05-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the thiophene derivatives class, which is well-known for its broad spectrum of biological activities and industrial applications. The presence of both thioamide and tetrahydropyridine moieties in its molecular structure endows it with distinct chemical reactivity and potential therapeutic utility.

The molecular framework of 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide consists of a thiophene ring substituted with an ethanethioamide group at the 3-position, further modified by a tetrahydropyridine ring system. The 1,1-dioxide moiety indicates the presence of two oxygen atoms incorporated into the structure, likely in a cyclic or bridged form, which contributes to its stability and reactivity. This structural complexity makes it an intriguing candidate for further investigation in drug discovery and synthetic chemistry.

In recent years, there has been a growing interest in thiophene derivatives as pharmacological agents due to their ability to interact with various biological targets. The thioamide functional group is particularly noteworthy for its role in modulating enzyme activity and receptor binding. For instance, studies have shown that thioamides can act as inhibitors or modulators of enzymes involved in metabolic pathways, making them potential candidates for treating diseases such as diabetes and cancer. The tetrahydropyridine moiety further enhances the compound's versatility by providing a scaffold for further chemical modifications.

One of the most compelling aspects of 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its pharmacological properties by synthesizing derivatives with enhanced bioavailability and targeted action. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating inflammatory disorders and neurological conditions. The oxygenated groups in its structure also make it a promising candidate for further derivatization to improve solubility and metabolic stability.

The synthesis of 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the thioamide group typically involves reactions such as nucleophilic substitution or condensation reactions with appropriate precursors. The subsequent formation of the tetrahydropyridine ring system often requires cyclization reactions under specific conditions. The final incorporation of the 1,1-dioxide moiety may involve oxidation or cyclization techniques to achieve the desired structural integrity.

The chemical reactivity of this compound also makes it valuable for studying reaction mechanisms and developing new synthetic methodologies. Researchers have been utilizing it as a building block for more complex molecules by introducing various functional groups at different positions on the thiophene ring. This flexibility allows chemists to tailor the properties of the final product for specific applications, such as drug delivery systems or diagnostic probes.

In addition to its pharmaceutical potential, 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconductors or conductive polymers. The oxygenated groups in its structure also contribute to its stability under various environmental conditions, making it a robust candidate for industrial applications.

The latest research in this field has highlighted several key findings regarding the biological activity of 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide. Studies have demonstrated its ability to interact with biological targets such as enzymes and receptors at both cellular and molecular levels. These interactions have been investigated using a combination of computational modeling and experimental techniques to elucidate the mechanism of action. The results suggest that this compound may have therapeutic potential in treating a variety of diseases by modulating key biological pathways.

One notable study published in a leading pharmaceutical journal reported on the synthesis and biological evaluation of several derivatives of 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide. The researchers synthesized a series of analogs by modifying different parts of the molecular structure and tested their efficacy against various biological targets. The findings indicated that certain derivatives exhibited significant inhibitory activity against enzymes involved in inflammation and cancer progression. These results provide valuable insights into the structure-activity relationships within this class of compounds.

The development of new synthetic routes for 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide has also been a focus of recent research efforts. Chemists have been exploring alternative methodologies to improve yield and reduce costs without compromising purity. Advances in catalytic processes and green chemistry principles have enabled more efficient synthesis routes that minimize waste generation while maintaining high product quality.

The future prospects for 3-Thiopheneethanethioamide, tetrahydro-, 1,1-dioxide are promising given its diverse applications across multiple fields. Further research is needed to fully elucidate its pharmacological properties and optimize its use in drug development programs. Additionally, exploring new synthetic strategies will be crucial for scaling up production while maintaining cost-effectiveness.